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Compound of Interest

Compound Name: SN50

Cat. No.: B15616779 Get Quote

Application Notes for Researchers, Scientists, and Drug Development Professionals

SN50 is a cell-permeable peptide that acts as an inhibitor of Nuclear Factor-kappa B (NF-κB)

translocation.[1][2][3] It functions by competitively inhibiting the nuclear import of NF-κB p50,

thereby blocking the downstream inflammatory and immune responses mediated by this

transcription factor.[2][3] Comprising the nuclear localization sequence (NLS) of NF-κB p50

linked to the hydrophobic region of the Kaposi fibroblast growth factor (K-FGF) signal peptide,

SN50 is a valuable tool for studying NF-κB signaling pathways and for potential therapeutic

development.[2][3] Proper handling, dissolution, and storage of the SN50 peptide are critical to

ensure its stability and biological activity in experimental settings.

Data Presentation: Quantitative Solubility and
Storage Recommendations
The following table summarizes the key quantitative data for dissolving and storing the SN50
peptide, compiled from various suppliers.
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Parameter Value Notes

Solubility

In Water 5 mg/mL
Can be used as a primary

solvent.[2][4]

In PBS 33.33 mg/mL (11.98 mM)

A clear solution can be

achieved; ultrasonic treatment

may be needed to aid

dissolution.[1]

Storage Conditions

Lyophilized Peptide -20°C or -80°C

For long-term storage, keep in

a desiccated environment.[5]

[6] Can be stored for up to

several years under these

conditions.[5]

Stock Solution (-20°C) Up to 1 month

Store in sealed containers,

away from moisture.[1] Some

sources suggest stability for up

to 3 months.[2]

Stock Solution (-80°C) Up to 6 months
Recommended for longer-term

storage of solutions.[1]

Experimental Protocols
I. Reconstitution of Lyophilized SN50 Peptide
This protocol describes the preparation of a concentrated stock solution from the lyophilized

peptide.

Materials:

Lyophilized SN50 peptide

Sterile, nuclease-free water or sterile Phosphate-Buffered Saline (PBS), pH 7.4

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.merckmillipore.com/IN/en/product/NF-B-SN50-Cell-Permeable-Inhibitor-Peptide-Calbiochem,EMD_BIO-481480
https://www.sigmaaldrich.com/HK/zh/product/mm/481480
https://www.medchemexpress.com/SN50.html
https://www.lifetein.com/handling_and_storage_of_synthetic_peptides.html
https://www.sigmaaldrich.com/TR/en/technical-documents/protocol/protein-biology/protein-and-nucleic-acid-interactions/peptide-solubility
https://www.lifetein.com/handling_and_storage_of_synthetic_peptides.html
https://www.medchemexpress.com/SN50.html
https://www.merckmillipore.com/IN/en/product/NF-B-SN50-Cell-Permeable-Inhibitor-Peptide-Calbiochem,EMD_BIO-481480
https://www.medchemexpress.com/SN50.html
https://www.benchchem.com/product/b15616779?utm_src=pdf-body
https://www.benchchem.com/product/b15616779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile, polypropylene microcentrifuge tubes

Pipettors and sterile, low-retention pipette tips

Vortex mixer

Ultrasonic water bath (optional)

Procedure:

Equilibration: Before opening, allow the vial of lyophilized SN50 peptide to equilibrate to

room temperature for at least 20-30 minutes in a desiccator. This prevents condensation

from forming on the peptide, which can affect its stability.[5][6]

Solvent Addition: Carefully open the vial and add the desired volume of sterile water or PBS

to achieve the target concentration (e.g., 1 mg/mL). It is recommended to start with a small

volume of solvent and add more if needed.

Dissolution: Gently vortex the vial to mix. If the peptide does not fully dissolve, sonication in

an ultrasonic water bath for a few minutes can aid dissolution.[1] Visually inspect the solution

to ensure it is clear and free of particulates.

Sterilization (Optional but Recommended): If the stock solution is prepared in water for use

in cell culture, it is advisable to filter-sterilize it through a 0.22 µm filter before use.[1]

II. Storage of SN50 Peptide
Proper storage is crucial to maintain the peptide's integrity and activity over time.

A. Long-Term Storage of Lyophilized Peptide:

Store the unopened vial of lyophilized SN50 peptide at -20°C or -80°C in a desiccated

environment.[5][6]

B. Storage of Stock Solutions:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile
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polypropylene tubes.[2][7]

Short-Term Storage: For use within one month, store the aliquots at -20°C.[1]

Long-Term Storage: For storage longer than one month, store the aliquots at -80°C for up to

six months.[1]
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Caption: Mechanism of SN50-mediated inhibition of NF-κB signaling.

Experimental Workflow for SN50 Peptide Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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